![molecular formula C2H5ClO4S2 B1296614 Methylsulfonylmethylsulfonyl chloride CAS No. 22317-89-1](/img/structure/B1296614.png)
Methylsulfonylmethylsulfonyl chloride
Overview
Description
Synthesis Analysis
The synthesis of sulfonyl chlorides, such as Methylsulfonylmethylsulfonyl chloride, has been studied extensively. One method involves the use of a heterogeneous transition metal-free material, a type of carbon nitride photocatalyst, to produce sulfonyl chlorides from arenediazonium salts under mild conditions (visible light irradiation, room temperature) with 50–95% yields . Another method involves the transformation of methane to methanesulfonyl chloride at low temperature by liquid-phase reaction of methane with SO2Cl2 in the presence of a free radical initiator and a promoter .
Molecular Structure Analysis
The molecular structure of Methylsulfonylmethylsulfonyl chloride can be represented by the formula C2H5ClO4S2 . The InChI representation is InChI=1S/C2H5ClO4S2 and the Canonical SMILES representation is CS(=O)(=O)CS(=O)(=O)Cl .
Physical And Chemical Properties Analysis
Methylsulfonylmethylsulfonyl chloride is a colorless transparent liquid, soluble in ethanol and ether, slightly soluble in water, and corrosive . Its molecular weight is 192.6 g/mol .
Scientific Research Applications
Pharmaceutical Intermediates
(Methylsulfonyl)methanesulfonyl chloride: is utilized in the synthesis of various pharmaceutical intermediates. Its reactivity with compounds containing active hydrogen, such as amino and hydroxyl groups, allows for the introduction of the methanesulfonyl group into molecules . This modification can significantly alter the pharmacokinetic properties of a compound, potentially leading to improved drug efficacy and safety.
Reagent in Organic Synthesis
Due to its electrophilic nature, this compound serves as a valuable reagent in organic synthesis. It can be used to transform alcohols into methanesulfonates, which are intermediates in substitution reactions, elimination reactions, reductions, and rearrangement reactions . This versatility makes it a staple in synthetic chemistry laboratories.
Catalyst and Accelerator in Polymerization
The compound finds application as a catalyst and accelerator in the polymerization process. It can catalyze the esterification or polymerization of certain monomers, leading to the formation of polymers with specific properties. This is particularly useful in the production of specialty plastics and resins .
Dyeing Assistant and Ink Drying Accelerator
In the textile industry, (methylsulfonyl)methanesulfonyl chloride is used as a dyeing assistant to improve the uptake and fastness of dyes on fabrics . Additionally, its hygroscopic nature makes it an effective drying accelerator in inks and coatings, enhancing the drying process and improving the quality of printed materials.
Synthesis of Agrochemicals
This compound is also a precursor in the synthesis of agrochemicals. Its ability to introduce sulfonyl groups into organic molecules is exploited to create compounds that can serve as herbicides, pesticides, or fungicides, contributing to the protection of crops and yield improvement .
Production of Methanesulfonic Acid
Lastly, (methylsulfonyl)methanesulfonyl chloride is used as a raw material for the production of methanesulfonic acid . Methanesulfonic acid is a strong organic acid used in various applications, including as an electrolyte in lead-acid battery replacement technologies, thus playing a role in the advancement of energy storage solutions.
Safety And Hazards
Methylsulfonylmethylsulfonyl chloride is highly hazardous. It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled. It causes severe skin burns and eye damage, may cause respiratory irritation, may cause drowsiness or dizziness, and is harmful to aquatic life with long-lasting effects .
properties
IUPAC Name |
methylsulfonylmethanesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5ClO4S2/c1-8(4,5)2-9(3,6)7/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDYGBSUPOHHMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CS(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5ClO4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20339445 | |
Record name | Methylsulfonylmethylsulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20339445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methylsulfonylmethylsulfonyl chloride | |
CAS RN |
22317-89-1 | |
Record name | Methylsulfonylmethylsulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20339445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methanesulfonylmethanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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